Cas no 681231-29-8 (N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide)

• Product Name: N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide
• CAS No: 681231-29-8
• MF: C₁₄H₁₁N₃O₄S₂
• MW: 349.384840250015
• CID: 6016244
• PubChem ID: 4181218
• Update Time: 2025-07-19

N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide
• (E)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-5-nitrothiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(6-methoxy-3-methyl-2(3H)-benzothiazolylidene)-5-nitro-
• F1009-0338
• AKOS024602453
• 681231-29-8
• SR-01000009911
• Oprea1_718036
• N-[(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5-nitrothiophene-2-carboxamide
• SR-01000009911-1
• N-(6-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrothiophene-2-carboxamide

• Inchi： 1S/C14H11N3O4S2/c1-16-9-4-3-8(21-2)7-11(9)23-14(16)15-13(18)10-5-6-12(22-10)17(19)20/h3-7H,1-2H3
• InChI Key： UHXRUNJXAFQTJN-UHFFFAOYSA-N
• SMILES： C1(C(N=C2N(C)C3=CC=C(OC)C=C3S2)=O)SC([N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 349.01909819g/mol
• Monoisotopic Mass: 349.01909819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 548.6±60.0 °C(Predicted)
• pka: -0.99±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide

Professional Introduction to N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide (CAS No. 681231-29-8)

N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 681231-29-8, represents a unique molecular structure that combines elements of benzothiazole and thiophene moieties, each contributing to its distinct chemical properties and potential biological activities.

The benzothiazole core is a well-known pharmacophore in drug discovery, often associated with various therapeutic effects ranging from antimicrobial to anti-inflammatory properties. The presence of a nitro group at the 5-position of the thiophene ring introduces additional reactivity and electronic characteristics, which can influence the compound's interactions with biological targets. Furthermore, the methoxy and methyl substituents on the benzothiazole ring enhance the compound's complexity and may contribute to its solubility and metabolic stability.

In recent years, there has been a growing interest in heterocyclic compounds that exhibit multitarget interactions, as these are often more effective in modulating complex biological pathways. N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide fits into this category, as its structural features suggest potential interactions with multiple enzymes and receptors. This characteristic is particularly valuable in the development of drugs that aim to address multifaceted diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex derivatives. The combination of a benzothiazole scaffold with a nitrothiophene moiety provides a versatile platform for chemical modifications. For instance, reduction of the nitro group could yield an amine-substituted thiophene, which might exhibit different biological activities compared to the parent compound. Similarly, functionalization of the methoxy or methyl groups could lead to novel analogs with enhanced pharmacological properties.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry due to their broad spectrum of biological activities. Thiophenes are known for their ability to interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. The nitro group in N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide adds an extra layer of reactivity, making it possible for this compound to engage with multiple targets simultaneously.

The benzothiazole ring itself is a well-documented pharmacophore that has been extensively studied for its antimicrobial and anti-inflammatory properties. Compounds containing this moiety have shown promise in treating various infections and inflammatory diseases. The addition of a nitrothiophene group to the benzothiazole scaffold in N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide may enhance its therapeutic potential by introducing new biological activities or improving its interaction with specific targets.

In conclusion, N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2ylidene-5-nitrothiophene-carboxamide (CAS No. 681231-29-8) is a promising compound with a unique structural framework that combines elements of benzothiazole and nitrothiophene moieties. Its potential as a multitarget ligand makes it an attractive candidate for further investigation in drug discovery. The versatility of its chemical structure allows for extensive modifications, opening up possibilities for the development of novel therapeutic agents targeting various diseases.